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Compound of Interest

Compound Name: 1-Bromoundecane-D23

Cat. No.: B1381412

An In-depth Technical Guide on the Material Safety Data Sheet (MSDS) for 1-
Bromoundecane-D23

Disclaimer: Specific safety data for 1-Bromoundecane-D23 is not readily available. This guide
is based on the Material Safety Data Sheet (MSDS) for the non-deuterated analog, 1-
Bromoundecane. It is presumed that the isotopic labeling has a negligible effect on the
chemical's hazardous properties. Researchers should handle the deuterated compound with
the same precautions as the non-deuterated form.

Chemical Identification and Physical Properties

1-Bromoundecane-D23 is the deuterated form of 1-Bromoundecane, an alkyl halide. While
specific data for the deuterated compound is scarce, the properties of 1-Bromoundecane
provide a close approximation.

Table 1: Physical and Chemical Properties of 1-Bromoundecane
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Property Value Source
Molecular Formula C11H23Br [1]
Molecular Weight 235.20 g/mol [2]
Appearance Clear, colorless liquid [2][3]
Odor Odorless
Melting Point -9 °C (15.8 °F)
Boiling Point 137 - 138 °C (278.6 - 280.4 °F)

@ 18 mmHg
Flash Point > 110 °C (> 230 °F)
Density 1.054 g/mL at 25 °C
Vapor Density 8.2 (vs air)
Refractive Index n20/D 1.457
Solubility No information available

Hazard Identification and Classification

1-Bromoundecane is classified as a hazardous chemical. The GHS classification indicates that
it can cause skin and eye irritation, and may cause respiratory irritation.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Inhalation Toxicity -

Category 4 H332: Harmful if inhaled
Vapors
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation
Specific target organ toxicity H335: May cause respiratory
) Category 3 o
(single exposure) irritation

Signal Word: Warning

Toxicological Information

The toxicological properties of 1-Bromoundecane have not been fully investigated. However,
the available data indicates several potential health effects.

Table 3: Summary of Toxicological Effects
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Effect

Information

Source

Acute Toxicity

Harmful if inhaled.

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye irritation.

STOT - single exposure

May cause respiratory
irritation. The target organ is

the respiratory system.

Mutagenic Effects

No information available.

Reproductive Effects

No information available.

Developmental Effects

No information available.

Teratogenicity

No information available.

Aspiration Hazard

No information available.

Experimental Protocols: Safe Handling and
Emergency Procedures

The following protocols are derived from the safety data sheets for 1-Bromoundecane and

should be strictly followed when handling 1-Bromoundecane-D23.

Personal Protective Equipment (PPE) and Engineering

Controls

o Engineering Controls: Use only outdoors or in a well-ventilated area. Ensure that eyewash

stations and safety showers are close to the workstation location.

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

o Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure. Viton® gloves are recommended.
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o Respiratory Protection: Under normal use conditions, no protective equipment is needed. If
engineering controls are not sufficient, a respirator may be required.

Safe Handling and Storage

e Handling: Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray. Wash
hands and any exposed skin thoroughly after handling.

o Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.
Store away from strong oxidizing agents and strong bases.

First-Aid Measures

 Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

o Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get
medical advice/attention. Take off contaminated clothing and wash before reuse.

o Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

 Ingestion: Clean mouth with water. Get medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.

e Hazardous Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO2), and
Hydrogen halides.

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.

Visualized Workflow: Safe Handling Protocol
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The following diagram illustrates the logical workflow for the safe handling of 1-
Bromoundecane-D23 in a laboratory setting.
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Assess Risks & Review SDS Inhalation: Move to Fresh Air Skin Contact: Wash with Soap & Water Eye Contact: Rinse with Water
\ 4
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Click to download full resolution via product page

Caption: Safe handling workflow for 1-Bromoundecane-D23.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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